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Compound of Interest

Compound Name: Azido-PEG4-beta-D-glucose

Cat. No.: B605852

For researchers, scientists, and professionals engaged in drug development, a precise
understanding of the molecular characteristics of chemical compounds is paramount. This
technical guide provides an in-depth look at the theoretical molecular weight and chemical
formula of Azido-PEG4-beta-D-glucose, a key reagent in bioconjugation and related fields.

Azido-PEG4-beta-D-glucose is a heterobifunctional linker molecule widely utilized in "click
chemistry" for the selective modification of biomolecules. Its structure incorporates a beta-D-
glucose moiety for enhanced aqueous solubility and potential for specific biological
interactions, a polyethylene glycol (PEG) spacer to provide flexibility and reduce steric
hindrance, and a terminal azide group for efficient conjugation reactions.

Chemical Formula and Molecular Weight

The elemental composition of Azido-PEG4-beta-D-glucose has been determined to be
C14H27N309.[1][2][3][4][5] Based on this chemical formula, the theoretical molecular weight is
calculated to be approximately 381.38 g/mol .[2][3][6] Several suppliers also list the molecular
weight as 381.4 g/mol .[1]

This molecule's utility stems from its distinct functional ends. The azide group readily
participates in copper-catalyzed azide-alkyne cycloaddition (CUAAC) or strain-promoted
alkyne-azide cycloaddition (SPAAC) reactions, allowing for the covalent attachment to
molecules bearing a corresponding alkyne or strained cyclooctyne group.[7] The glucose
component can improve the overall solubility of the resulting conjugate in agueous media.[1][6]
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Structural Diagram

To visualize the logical relationship of its components, a simplified structural representation is
provided below.

Conceptual Structure of Azido-PEG4-beta-D-glucose

Azide Group (N3)

PEG4 Spacer

(- (CH2CH20)4 -

beta-D-glucose

Click to download full resolution via product page
Caption: Conceptual diagram of Azido-PEG4-beta-D-glucose components.

Quantitative Data Summary

For clarity and ease of comparison, the key quantitative data for Azido-PEG4-beta-D-glucose
is summarized in the following table.

Property Value

Chemical Formula C14H27N3O9[1][2][3][4][5]
Theoretical Molecular Weight 381.38 g/mol [2][3][6]
Alternate Molecular Weight 381.4 g/mol [1]

This guide serves as a foundational reference for professionals working with Azido-PEG4-
beta-D-glucose, ensuring accurate calculations and a clear understanding of its molecular
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properties in experimental design and execution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Azido-PEG4-beta-D-glucose, 1609083-15-9 | BroadPharm [broadpharm.com]
e 2. probes.bocsci.com [probes.bocsci.com]

e 3. scbt.com [scbt.com]

e 4. echemi.com [echemi.com]

e 5. Azido-PEG4-beta-D-glucose | C14H27N309 | CID 146026233 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 6. Azido-PEG4-beta-D-glucose | CAS:1609083-15-9 | AxisPharm [axispharm.com]
e 7. medchemexpress.com [medchemexpress.com]

 To cite this document: BenchChem. [Unveiling the Molecular Identity of Azido-PEG4-beta-D-
glucose: A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605852#theoretical-molecular-weight-and-formula-of-
azido-peg4-beta-d-glucose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b605852?utm_src=pdf-custom-synthesis
https://broadpharm.com/product/bp-22505
https://probes.bocsci.com/product/azido-peg4-beta-d-glucose-cas-1609083-15-9-378872.html
https://www.scbt.com/p/azido-peg4-beta-d-glucose
https://www.echemi.com/produce/pr25030449077-azido-peg4-beta-d-glucose.html
https://pubchem.ncbi.nlm.nih.gov/compound/146026233
https://pubchem.ncbi.nlm.nih.gov/compound/146026233
https://axispharm.com/product/azido-peg4-beta-d-glucose/
https://www.medchemexpress.com/azido-peg4-beta-d-glucose.html
https://www.benchchem.com/product/b605852#theoretical-molecular-weight-and-formula-of-azido-peg4-beta-d-glucose
https://www.benchchem.com/product/b605852#theoretical-molecular-weight-and-formula-of-azido-peg4-beta-d-glucose
https://www.benchchem.com/product/b605852#theoretical-molecular-weight-and-formula-of-azido-peg4-beta-d-glucose
https://www.benchchem.com/product/b605852#theoretical-molecular-weight-and-formula-of-azido-peg4-beta-d-glucose
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b605852?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

4/4

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

